Cas no 183966-16-7 (Ethyl 6-naphthalen-2-yl-6-oxohexanoate)

• Product Name: Ethyl 6-naphthalen-2-yl-6-oxohexanoate
• CAS No: 183966-16-7
• Molecular Formula: C₁₈H₂₀O₃
• Molecular Weight: 284.3496
• MDL: MFCD01320268
• CID: 1378089
• PubChem ID: 18979220

Ethyl 6-naphthalen-2-yl-6-oxohexanoate Properties

Names and Identifiers

• ethyl 6-naphthalen-2-yl-6-oxohexanoate
• ETHYL 6-(2-NAPHTHYL)-6-OXOHEXANOATE
• SureCN7835274
• CTK4D8633
• AG-E-33567
• KB-202213
• AKOS016023166
• SCHEMBL7835274
• ETHYL6-(2-NAPHTHYL)-6-OXOHEXANOATE
• HPJCFXYKFWZSMT-UHFFFAOYSA-N
• DTXSID50597056
• ETHYL 6-(NAPHTHALEN-2-YL)-6-OXOHEXANOATE
• ethyl 6-oxo-6-(2-naphthyl)hexanoate
• MFCD01320268
• 183966-16-7

• MDL： MFCD01320268
• InChIKey： HPJCFXYKFWZSMT-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H20O3/c1-2-21-18(20)10-6-5-9-17(19)16-12-11-14-7-3-4-8-15(14)13-16/h3-4,7-8,11-13H,2,5-6,9-10H2,1H3
• SMILES： CCOC(=O)CCCCC(=O)C1=CC2=CC=CC=C2C=C1

Computed Properties

• Exact Mass: 284.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 284.14124450g/mol
• Heavy Atom Count: 21
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 4.14600
• PSA: 43.37000
• Refractive Index: 1.563
• Boiling Point: 429.4°C at 760 mmHg
• Flash Point: 188.9°C
• Density: 1.103

Ethyl 6-naphthalen-2-yl-6-oxohexanoate Security Information

Ethyl 6-naphthalen-2-yl-6-oxohexanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones